molecular formula C24H20N4O2 B2696977 (E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide CAS No. 306752-48-7

(E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide

Cat. No. B2696977
CAS RN: 306752-48-7
M. Wt: 396.45
InChI Key: KSGTZFBNEGAFHO-XOPNZOLISA-N
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Description

(E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C24H20N4O2 and its molecular weight is 396.45. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide involves the condensation of 3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide with (Z)-3-(2-methoxyphenyl)acrolein followed by isomerization to obtain the desired (E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide.", "Starting Materials": [ "3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide", "(Z)-3-(2-methoxyphenyl)acrolein" ], "Reaction": [ "Step 1: Dissolve 3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide (1.0 mmol) and (Z)-3-(2-methoxyphenyl)acrolein (1.2 mmol) in ethanol (10 mL) and stir the mixture at room temperature for 24 hours.", "Step 2: Filter the reaction mixture and wash the solid with ethanol to obtain the crude product.", "Step 3: Dissolve the crude product in ethanol and add a catalytic amount of p-toluenesulfonic acid.", "Step 4: Heat the mixture at reflux for 4 hours to isomerize the (Z)-isomer to the desired (E)-isomer.", "Step 5: Cool the mixture to room temperature and filter the solid.", "Step 6: Wash the solid with ethanol and dry under vacuum to obtain the pure (E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide." ] }

CAS RN

306752-48-7

Product Name

(E)-N'-((Z)-3-(2-methoxyphenyl)allylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide

Molecular Formula

C24H20N4O2

Molecular Weight

396.45

IUPAC Name

N-[(E)-[(Z)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-3-naphthalen-1-yl-1H-pyrazole-5-carboxamide

InChI

InChI=1S/C24H20N4O2/c1-30-23-14-5-3-9-18(23)11-7-15-25-28-24(29)22-16-21(26-27-22)20-13-6-10-17-8-2-4-12-19(17)20/h2-16H,1H3,(H,26,27)(H,28,29)/b11-7-,25-15+

InChI Key

KSGTZFBNEGAFHO-XOPNZOLISA-N

SMILES

COC1=CC=CC=C1C=CC=NNC(=O)C2=CC(=NN2)C3=CC=CC4=CC=CC=C43

solubility

not available

Origin of Product

United States

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